5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethoxy-4-pyrrolidin-1-ylphenyl)methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H20N2O4S/c1-18-16(20)15(24-17(18)21)9-11-8-14(23-3)12(10-13(11)22-2)19-6-4-5-7-19/h8-10H,4-7H2,1-3H3/b15-9+
• InChI Key: XXLXNBVPIJNYMH-OQLLNIDSSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC(=C(C=C2OC)N3CCCC3)OC)/SC1=O
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2OC)N3CCCC3)OC)SC1=O

Description

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione (DMBMF) is a compound that has been studied for its potential applications in scientific research. It is a thiazolidinedione derivative that has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to act through the inhibition of various enzymes and signaling pathways. For example, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling. By inhibiting PTP1B, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione may enhance insulin sensitivity and improve glucose tolerance.
Biochemical and Physiological Effects:
5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione in lab experiments is its ability to exhibit multiple biological activities. This allows researchers to study its effects on various biological systems. Additionally, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been shown to have low toxicity in animal models, making it a relatively safe compound to use in lab experiments.
One limitation of using 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals. Additionally, the mechanism of action of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione and its effects on various biological systems. Furthermore, the development of more soluble derivatives of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione may enhance its potential applications in scientific research.

Synthesis Methods

The synthesis of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione involves the reaction of 5-(2,5-dimethoxy-4-bromobenzylidene)-3-methyl-1,3-thiazolidine-2,4-dione with pyrrolidine in the presence of a base. This reaction results in the formation of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione, which can be purified through recrystallization.

Scientific Research Applications

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit various biological activities, such as antitumor, anti-inflammatory, and antidiabetic properties. Additionally, 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-3-methyl-1,3-thiazolidine-2,4-dione has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.